Cas no 146018-90-8 (Nonanoic acid,8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, endo- (9CI))

• Product Name: Nonanoic acid,8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, endo- (9CI)
• CAS No: 146018-90-8
• MF: C₁₇H₃₁NO₂
• MW: 281.433545351028
• CID: 166436
• PubChem ID: 177828
• Update Time: 2025-04-19

Nonanoic acid,8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, endo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, endo- (9CI)
• Tropine nonanoate
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) nonanoate
• endo-Nonanoic acid 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• 146018-90-8
• DTXSID70932748
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl nonanoate
• Nonanoic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, endo-
• AKOS040735795

• Inchi： 1S/C17H31NO2/c1-3-4-5-6-7-8-9-17(19)20-16-12-14-10-11-15(13-16)18(14)2/h14-16H,3-13H2,1-2H3
• InChI Key： MBJFPEAKHWYASN-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC)=O)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 281.23563
• Monoisotopic Mass: 281.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 353.1±35.0 ºC (760 Torr),
• Flash Point: 105.7±16.8 ºC,
• Solubility: Almost insoluble (0.084 g/l) (25 º C),
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids